N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(3-acetyl-N-methylsulfonylanilino)-N-butan-2-ylacetamide
• InChI: InChI=1S/C15H22N2O4S/c1-5-11(2)16-15(19)10-17(22(4,20)21)14-8-6-7-13(9-14)12(3)18/h6-9,11H,5,10H2,1-4H3,(H,16,19)
• InChI Key: MJSVWAHPWHRPRE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CN(C1=CC=CC(=C1)C(=O)C)S(=O)(=O)C
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide, also known as ABMS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ABMS is a synthetic compound that belongs to the class of N-acyl amino acids and has a molecular weight of 417.53 g/mol.

Mechanism of Action

The mechanism of action of N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways. N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression regulation. By inhibiting HDACs, N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide can induce apoptosis and inhibit the growth of cancer cells. Additionally, N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation. By inhibiting NF-κB, N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide can reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have various biochemical and physiological effects. In cancer cells, N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has been shown to induce apoptosis, inhibit angiogenesis, and reduce cell proliferation. In inflammation, N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has been shown to reduce the production of pro-inflammatory cytokines. Additionally, N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have potential neuroprotective effects in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments is its potential applications in various fields such as cancer research, inflammation, and neurodegenerative diseases. Additionally, N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide is a synthetic compound that can be easily synthesized in the lab. However, one of the limitations of using N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide research. One potential future direction is to study the effects of N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide on other signaling pathways and enzymes. Additionally, further research is needed to fully understand the mechanism of action of N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide. Another potential future direction is to study the potential applications of N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide in other fields such as cardiovascular diseases and metabolic disorders. Furthermore, research is needed to develop more efficient and cost-effective synthesis methods for N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide.

Scientific Research Applications

N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has been studied for its potential applications in various fields such as cancer research, inflammation, and neurodegenerative diseases. In cancer research, N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has also been studied for its anti-inflammatory properties, where it has been shown to reduce the production of pro-inflammatory cytokines. Additionally, N~2~-(3-acetylphenyl)-N~1~-(sec-butyl)-N~2~-(methylsulfonyl)glycinamide has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's disease.